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Cat. No.: B044869 Get Quote

An In-depth Technical Guide to Trimethoxymethane: Properties, Reactions, and Applications

Introduction
Trimethoxymethane, also known as trimethyl orthoformate (TMOF), is the simplest orthoester

with the chemical formula HC(OCH₃)₃.[1] It is a colorless liquid with a pungent, ethereal odor,

valued for its versatility as a reagent and solvent in organic synthesis.[2][3] This technical guide

provides a comprehensive overview of the physical and chemical properties of

trimethoxymethane, its applications in synthesis, and key experimental considerations for

researchers, scientists, and drug development professionals. Its utility spans from serving as a

protecting group for aldehydes to acting as a dehydrating agent and a precursor in the

synthesis of various pharmaceuticals and agrochemicals.[4][5]

Physical and Chemical Properties
Trimethoxymethane is a volatile and flammable liquid that is sensitive to moisture.[6][7] It is

miscible with many organic solvents such as alcohol, ether, and benzene, but only slightly

soluble in water, with which it hydrolyzes.[6][8]

Quantitative Physical Properties
The key physical and chemical constants for trimethoxymethane are summarized below for

easy reference.
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Property Value Source(s)

Molecular Formula C₄H₁₀O₃ [2][9]

Molecular Weight 106.12 g/mol [10]

CAS Number 149-73-5 [2][10]

Appearance Colorless liquid [2][6][10]

Odor Pungent, ethereal [2][3]

Density 0.97 g/mL at 25 °C [2][6]

Melting Point -53 °C [6][8]

Boiling Point 101-102 °C [2][6][8]

Refractive Index (n²⁰/D) 1.379 [2][6][11]

Vapor Pressure 23.5 mmHg at 20 °C [2][6]

Vapor Density 3.67 (vs air) [2][6][11]

Flash Point 13-15 °C (55.4-60 °F) [2][11]

Autoignition Temperature 255 °C (491 °F) [2][12]

Explosive Limits 1.4 - 44.6% (V) [2][6]

Water Solubility 10 g/L (undergoes hydrolysis) [2][6][13]

Solubility Profile
Trimethoxymethane exhibits good solubility in a range of common organic solvents while

being only slightly soluble in water, where it is prone to decomposition.
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Solvent Solubility Source(s)

Water 10 g/L (with hydrolysis) [2][6]

Ethanol Miscible [2][6][10]

Ether Miscible [2][6][10]

Benzene Miscible [2][6][8]

Oils Miscible [2]

Acetone Readily soluble [14]

Chemical Reactivity and Applications
Trimethoxymethane's reactivity is centered around the electrophilic central carbon, making it

an excellent reagent for various transformations in organic synthesis.

Hydrolysis
In the presence of water, particularly under acidic conditions, trimethoxymethane hydrolyzes

to form methyl formate and methanol.[3][15] This reactivity makes it useful as a dehydrating

agent, driving equilibrium reactions such as esterifications and acetal formations to completion

by consuming water.[5]
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Caption: Acid-catalyzed hydrolysis of trimethoxymethane.

Protecting Group for Aldehydes
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A primary application of trimethoxymethane is the protection of aldehydes as their

corresponding dimethyl acetals.[2][4] This reaction is typically acid-catalyzed and is reversible,

allowing for deprotection under aqueous acidic conditions.

Aldehyde
(R-CHO)

Protection Step:
+ Trimethoxymethane

+ Acid Catalyst (e.g., H⁺)

Dimethyl Acetal
(R-CH(OCH₃)₂)

Deprotection Step:
+ Aqueous Acid (H₃O⁺)

Click to download full resolution via product page

Caption: Workflow for aldehyde protection and deprotection.

Reagent in Organic Synthesis
Trimethoxymethane is a key building block for introducing formyl and methyl groups and for

constructing heterocyclic rings.[2][5]

Formylation and Methylation: It can introduce a formyl group to a nucleophilic substrate,

such as an amine, to form an N-formyl derivative (R-NH-CHO).[5] It is also used for the N-

methylation of amines and the conversion of sulfonic acids to methyl esters.[2][16]
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Dehydrating Agent: It is used as a dehydrating agent to prevent the hardening of

polyurethane and epoxy coatings and in the preparation of nanoparticles.[4][8]

Radical Methylation: In modern synthetic methods, it serves as a methyl radical source in

nickel/photoredox-catalyzed reactions for the methylation of (hetero)aryl chlorides.[1]

Pharmaceutical and Agrochemical Synthesis: It is a crucial intermediate in the production of

Vitamin B1, sulfa drugs, antibiotics like floxacin, and fungicides such as azoxystrobin.[5][8]

Experimental Protocols
Detailed, validated experimental protocols require laboratory-specific optimization. However,

the following sections provide generalized methodologies based on established chemical

principles for the synthesis and key reactions of trimethoxymethane.

Synthesis of Trimethoxymethane
Two common industrial methods for synthesizing trimethoxymethane are the methanolysis of

hydrogen cyanide and the reaction of chloroform with sodium methoxide, an example of the

Williamson ether synthesis.[6][15]
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+
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Caption: Synthesis via the Williamson ether synthesis route.

Illustrative Protocol (from Chloroform and Sodium Methoxide):
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Preparation: Sodium methoxide is prepared by carefully reacting metallic sodium with an

excess of anhydrous methanol under an inert atmosphere.

Reaction: Chloroform is added dropwise to the cooled sodium methoxide solution in

methanol. The reaction is exothermic and should be maintained at a controlled temperature.

Reflux: After the addition is complete, the mixture is refluxed for several hours to drive the

reaction to completion.

Workup: The resulting mixture is cooled, and the precipitated sodium chloride is removed by

filtration.

Purification: The excess methanol is removed from the filtrate by distillation. The crude

trimethoxymethane is then purified by fractional distillation to yield the final product.

Protocol for Aldehyde Protection
Illustrative Protocol for Acetal Formation:

Setup: An aldehyde is dissolved in an anhydrous solvent, often methanol or the

trimethoxymethane itself, in a flask equipped with a stirrer and a drying tube.

Reagents: Trimethoxymethane (1.1 to 1.5 equivalents) is added to the solution.

Catalyst: A catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TSA) or

sulfuric acid, is added to the mixture.

Reaction: The reaction is stirred at room temperature or with gentle heating until analysis

(e.g., by TLC or GC) indicates the complete consumption of the aldehyde.

Workup: The reaction is quenched by adding a weak base (e.g., triethylamine or sodium

bicarbonate solution) to neutralize the acid catalyst. The solvent is removed under reduced

pressure.

Purification: The resulting crude acetal is purified, typically by distillation or chromatography,

to remove non-volatile impurities and byproducts.
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Safety and Handling
Trimethoxymethane is a hazardous chemical that requires careful handling.

Hazards: It is a highly flammable liquid and vapor (H225) and causes serious eye irritation

(H319).[2][10][11] It is also a skin and mucous membrane irritant.[2][3]

Handling: Work in a well-ventilated area or a chemical fume hood.[12] Use personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][17] Ground

all equipment and use spark-proof tools to prevent ignition from static discharge.[12][18]

Avoid contact with skin, eyes, and inhalation of vapors.[17]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

strong oxidizing agents.[6] It is moisture-sensitive and should be stored in tightly sealed

containers, preferably under an inert atmosphere like nitrogen.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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